![molecular formula C27H20O7 B5913964 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one)](/img/structure/B5913964.png)
3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one)
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Overview
Description
3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one), also known as EPMC, is a synthetic compound that belongs to the class of flavonoids. EPMC has been widely studied for its potential therapeutic applications in various diseases due to its antioxidant, anti-inflammatory, and anti-cancer properties.
Mechanism of Action
The mechanism of action of 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) is not fully understood. However, it has been proposed that 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) exerts its therapeutic effects by modulating various signaling pathways such as the NF-κB, MAPK, and PI3K/Akt pathways. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has also been found to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has been shown to exhibit a wide range of biochemical and physiological effects. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has been found to scavenge free radicals and inhibit lipid peroxidation, which can help in the prevention and treatment of oxidative stress-related diseases. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has also been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which can help in the prevention and treatment of inflammatory diseases. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has also been found to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anti-cancer agent.
Advantages and Limitations for Lab Experiments
3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has several advantages for lab experiments. It is a synthetic compound, which makes it easy to obtain in pure form. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has also been extensively studied, and its properties and effects are well-known. However, 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) also has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) also has low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for the study of 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one). One of the potential applications of 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) is in the prevention and treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has been found to exhibit neuroprotective effects in animal models of these diseases. Another potential application of 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) is in the prevention and treatment of cardiovascular diseases. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has been found to exhibit cardioprotective effects in animal models of myocardial infarction and hypertension. Further studies are needed to fully understand the therapeutic potential of 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) in these diseases.
Synthesis Methods
3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) can be synthesized by the condensation reaction of 4-hydroxycoumarin and 4-ethoxybenzaldehyde in the presence of a base catalyst. The reaction is carried out in a solvent such as ethanol or methanol under reflux conditions. The product is then purified by recrystallization to obtain pure 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one).
Scientific Research Applications
3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, cardiovascular diseases, and neurodegenerative disorders. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has been found to exhibit potent antioxidant and anti-inflammatory activities, which can help in the prevention and treatment of oxidative stress-related diseases. 3,3'-[(4-ethoxyphenyl)methylene]bis(4-hydroxy-2H-chromen-2-one) has also been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anti-cancer agent.
properties
IUPAC Name |
3-[(4-ethoxyphenyl)-(4-hydroxy-2-oxochromen-3-yl)methyl]-4-hydroxychromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H20O7/c1-2-32-16-13-11-15(12-14-16)21(22-24(28)17-7-3-5-9-19(17)33-26(22)30)23-25(29)18-8-4-6-10-20(18)34-27(23)31/h3-14,21,28-29H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZOCTAWZKUZTMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(C2=C(C3=CC=CC=C3OC2=O)O)C4=C(C5=CC=CC=C5OC4=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H20O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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